Cas no 898764-10-8 (2'-Carboethoxy-3-phenylpropiophenone)

• Product Name: 2'-Carboethoxy-3-phenylpropiophenone
• CAS No: 898764-10-8
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• MDL: MFCD03842921
• CID: 994081
• Update Time: 2025-11-06

2'-Carboethoxy-3-phenylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-CARBOETHOXY-3-PHENYLPROPIOPHENONE
• ethyl 2-(3-phenylpropanoyl)benzoate
• 2'-Carboethoxy-3-phenylpropiophenone

• MDL： MFCD03842921
• Inchi： 1S/C18H18O3/c1-2-21-18(20)16-11-7-6-10-15(16)17(19)13-12-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3
• InChI Key： SQGFRLPFABIKLN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)OCC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 282.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 43.37000
• LogP: 3.67880

Additional information on 2'-Carboethoxy-3-phenylpropiophenone

Comprehensive Overview of 2'-Carboethoxy-3-phenylpropiophenone (CAS No. 898764-10-8): Properties, Applications, and Industry Insights

2'-Carboethoxy-3-phenylpropiophenone (CAS No. 898764-10-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This ketone derivative features a unique molecular structure combining a phenylpropiophenone backbone with an ester-functionalized carboethoxy group, making it valuable for synthetic applications. Its molecular formula and precise weight are frequently analyzed in mass spectrometry studies, particularly in drug intermediate synthesis.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like 2'-Carboethoxy-3-phenylpropiophenone. Researchers are exploring its role in catalyzed reactions and low-waste processes, aligning with the global push for eco-friendly manufacturing. The compound's solubility profile in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) makes it versatile for laboratory-scale reactions.

In pharmaceutical contexts, 898764-10-8 is often investigated as a building block for chiral molecules and bioactive scaffolds. Its structural flexibility allows derivatization into compounds with potential therapeutic applications, though specific uses remain under proprietary development. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its purity, a common query among quality control specialists.

The compound's thermal stability and storage conditions are frequently discussed in technical forums. Proper handling requires inert atmospheres and moisture-free environments to maintain its chemical integrity. These precautions address growing concerns about compound degradation in long-term research projects.

Market analyses indicate rising demand for high-purity 2'-Carboethoxy-3-phenylpropiophenone, driven by expanded R&D investments in specialty chemicals. Suppliers emphasize batch-to-batch consistency, a key factor for reproducibility in multi-step syntheses. This aligns with industry standards for GMP-compliant intermediates.

Emerging applications in material science explore its use as a monomer precursor for functional polymers. The aromatic ketone moiety contributes to UV-absorbing properties, relevant to photostabilizer formulations. Such interdisciplinary uses reflect broader shifts toward multipurpose chemical platforms.

Regulatory compliance remains paramount for CAS 898764-10-8. While not classified as hazardous under major chemical inventories, proper SDS documentation and transport protocols are essential. These considerations address frequent searches about international shipping regulations for research chemicals.

Future research directions may focus on enantioselective synthesis routes and flow chemistry adaptations for this compound. Such advancements would cater to the pharmaceutical industry's need for scalable methodologies and stereochemical control—topics dominating recent scientific literature.